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Compound of Interest

Compound Name: 1,3-Dithiolane-2-carboxylic acid
CAS No.: 5616-65-9
Cat. No.: B1330304
Get Quote
. J

Executive Summary

This technical guide provides a rigorous safety framework for the handling, storage, and
experimental use of 1,3-Dithiolane-2-carboxylic acid (CAS: 5616-65-9).[1][2][3] While often
overshadowed by its precursors (such as 1,2-ethanedithiol), this heterocyclic building block
presents specific risks regarding acute toxicity, respiratory irritation, and organosulfur odor
management.[1][2][3]

This document moves beyond standard Safety Data Sheet (SDS) boilerplate to provide causal
explanations for safety protocols—explaining why a step is necessary based on the molecule's
physicochemical reactivity.

Chemical Profile & Physicochemical Properties[1][2]
[31[4][5][6][7][8]

Understanding the structure is the first step in predicting hazard behavior.[1][2][3] 1,3-
Dithiolane-2-carboxylic acid consists of a five-membered dithiolane ring with a carboxylic
acid moiety at the C2 position.[1][2][3]
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Property Data Operational Implication

Unique identifier for inventory

CAS Number 5616-65-9 )
tracking.[1][2][3]
High sulfur content (approx.
Formula CaHe02S2
42% by mass).[1][2][3]
] Non-volatile solid/viscous oil;
Mol. Weight 150.22 g/mol

dust/aerosol risk.[1][2][3]

Corrosive to mucous
Acidity (pKa) ~3.5-4.0 (Est.)[1][2][3] membranes; incompatible with
strong bases.[1][2][3]

Stench hazard. Requires
dedicated ventilation.[1][2][3]

Odor Characteristic Sulfide

N Permeates standard nitrile
Solubility DCM, EtOAc, DMSO i
gloves over time.[1][2][3]

Hazard Identification & Toxicology[1][2][3][9]
GHS Classification (H-Codes)

Based on available ECHA notifications and structural analogs, the following hazards are

critical:

H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][5]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

The "Stench" Factor & Metabolic Toxicity

While not always explicitly flagged in basic GHS data, dithiolanes can degrade or hydrolyze to
release 1,2-ethanedithiol (EDT) or related mercaptans, particularly under acidic or thermal
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stress.[1][2][3]

e Mechanism: Organosulfur compounds target the central nervous system and can cause
"olfactory fatigue" (inability to smell the hazard after initial exposure).[1][2][3]

e Protocol: All handling must assume the potential evolution of volatile thiols.[1][2][3]

Engineering Controls & PPE (Defense in Depth)

We utilize a "Defense in Depth" strategy. Reliance on PPE alone is a critical failure mode.[1][2]

[3]

Hierarchy of Controls Workflow
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Figure 1: The operational hierarchy for handling organosulfur acids. Note that engineering
controls (ventilation) precede PPE.[1][2][3]

PPE Selection Rationale
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e Gloves: Standard nitrile gloves degrade rapidly upon exposure to sulfur-containing organics
and chlorinated solvents (DCM).[1][2][3]

o Recommendation: Use Silver Shield® (Laminate) or Viton® gloves for primary handling.[1]
[2][3] If dexterity requires nitrile, use the "Double-Glove" technique and change the outer
pair immediately upon splash contact.[1][2][3]

o Respiratory: If work must occur outside a hood (strongly discouraged), a full-face respirator
with OV/AG (Organic Vapor/Acid Gas) cartridges is mandatory.[1][2][3]

Operational Protocols
Storage & Stability[1][2][3]

o Temperature: Store at 2—8°C. Cold storage retards oxidative degradation of the sulfur ring.[1]

[2][3]

o Atmosphere: Store under Argon or Nitrogen.[1][2][3] Oxygen promotes the formation of
sulfoxides/sulfones, altering chemical potency.[1][2][3]

o Segregation: Keep away from strong oxidizers (peroxides, permanganates) and strong
bases.[1][2][3]

Experimental Handling (Weighing & Transfer)

The "Closed Loop" Principle: Never expose the open container to the general lab atmosphere.

[11[2][3]

o Preparation: Place a balance inside the fume hood.[1][2][3] If this is impossible, use a tared
vial transfer method:

o Tare a vial with a septum cap.[1][2][3]
o Add material inside the hood.[1][2][3]
o Seal immediately.[1][2][3]

o Weigh the sealed vial outside the hood.[1][2][3]
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» Solvent Choice: Avoid using low-boiling ethers if possible; they can carry organosulfur vapors
easily.[1][2][3] Chlorinated solvents (DCM, Chloroform) are excellent solubilizers but
permeate gloves; handle with extreme caution.[1][2][3]

Decontamination & Waste (The Bleach Quench)

Sulfur odors and residues must be chemically oxidized, not just washed away.[1][2][3]

e The Oxidizing Solution: 10% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide.[1]
[21[3]

e Mechanism: Oxidation converts the odorous sulfide/dithiolane to non-volatile, odorless

sulfoxides or sulfonates.[1][2][3]
o Reaction:
e Protocol:

o Soak all contaminated glassware in a bleach bath for 24 hours inside the fume hood.[1][2]

[3]

o Wipe down work surfaces with bleach solution, followed by water (to prevent corrosion of
metal surfaces).[1][2][3]

o Warning: Do not mix bleach with acids (releases Chlorine gas) or ammonia (releases
Chloramine).[1][2][3]

Emergency Response Procedures

In the event of exposure, immediate action determines the outcome.[1][2][3] The following
decision tree guides the response.
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Figure 2: Emergency Response Decision Matrix. Immediate water irrigation is critical for
skin/eye contact due to the acidic nature of the compound.[1][2][3]

First Aid Specifics

e Eye Contact: Rinse immediately with water for at least 15 minutes.[1][2][3] The carboxylic
acid group poses a risk of corneal opacity if untreated.[1][2][3]

¢ Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia combined with
esophageal burns from the acid is high.[1][2][3] Rinse mouth and call a Poison Control
Center.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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